Cas no 174158-08-8 (1,8(2H,5H)-Acridinedione, 3,4,6,7,9,10-hexahydro-10-(3-nitrophenyl)-)

• Product Name: 1,8(2H,5H)-Acridinedione, 3,4,6,7,9,10-hexahydro-10-(3-nitrophenyl)-
• CAS No: 174158-08-8
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 1359376
• PubChem ID: 379943
• Update Time: 2025-04-20

1,8(2H,5H)-Acridinedione, 3,4,6,7,9,10-hexahydro-10-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,8(2H,5H)-Acridinedione, 3,4,6,7,9,10-hexahydro-10-(3-nitrophenyl)-
• 10-(3-nitrophenyl)-3,4,5,6,7,9-hexahydro-2H-acridine-1,8-dione
• NSC-665135
• NCI60_022476
• 174158-08-8
• NSC665135
• CHEMBL1978927
• 10-(3-(Hydroxy(oxido)amino)phenyl)-3,4,6,7,9,10-hexahydro-1,8(2H,5H)-acridinedione
• DTXSID00327542

• Inchi： 1S/C19H18N2O4/c22-18-8-2-6-16-14(18)11-15-17(7-3-9-19(15)23)20(16)12-4-1-5-13(10-12)21(24)25/h1,4-5,10H,2-3,6-9,11H2
• InChI Key： APRPTHKQNLKGCM-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1CC1C(CCCC=1N2C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 338.12674
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 80.52